Cas no 451501-95-4 (4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 451501-95-4
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 3057583
• PubChem ID: 2466782
• Update Time: 2025-05-24

4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• BTA50195
• 451501-95-4
• EN300-11979
• Z57982069
• DTXSID301142262
• 4-(4-chlorophenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• SCHEMBL7693261
• AKOS000268565
• 4-(4-Chlorophenyl)-2,4-dihydro-5-(4-methylphenyl)-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C15H12ClN3S/c1-10-2-4-11(5-3-10)14-17-18-15(20)19(14)13-8-6-12(16)7-9-13/h2-9H,1H3,(H,18,20)
• InChI Key： CIAACZQPBZTGLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 451501-95-4)

4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic thiol derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, featuring a triazole ring fused with aromatic substituents, contributes to its diverse chemical reactivity and biological activity.

The CAS number 451501-95-4 uniquely identifies this molecule in scientific literature and databases, facilitating its accurate classification and study. The presence of both chloro and methyl substituents on the aromatic rings enhances the compound's versatility, enabling various synthetic modifications and functional group interactions. These features make it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of triazole derivatives in drug development. The triazole ring is known for its stability and ability to form strong bonds with biological targets, making it an attractive motif in medicinal chemistry. In particular, thiol-containing compounds have shown promise in modulating enzyme activity and interacting with protein receptors. The thiol group in 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol can participate in redox reactions, which are crucial for understanding its biological effects.

Current research in the field of pharmaceutical intermediates has demonstrated that this compound exhibits interesting pharmacological properties. Studies have indicated that it may possess antimicrobial, anti-inflammatory, and even anticancer potential. The specific arrangement of the chloro and methyl groups on the aromatic rings is thought to influence its binding affinity to biological targets, making it a promising candidate for further investigation.

The synthesis of 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the formation of the triazole core through a cycloaddition reaction between an azide and an alkene. Subsequent functionalization steps introduce the chloro and methyl substituents at specific positions on the aromatic rings. These steps require precise control over reaction conditions to ensure high yield and purity.

One of the key challenges in working with this compound is its sensitivity to environmental factors such as moisture and oxygen. As a thiol derivative, it can undergo oxidation or disulfide bond formation under certain conditions, which may affect its reactivity and stability. Therefore, careful storage and handling are essential to maintain its integrity for experimental purposes.

In terms of applications, 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol has been explored as a building block for more complex molecules. Its structural features allow for further derivatization, enabling chemists to tailor its properties for specific biological activities. For instance, modifications at the triazole ring or the aromatic substituents can enhance its solubility or improve its metabolic stability.

The growing interest in this compound is also driven by its potential role in addressing emerging therapeutic challenges. With increasing resistance to existing drugs, there is a continuous need for novel compounds that can interact with biological targets in innovative ways. The unique combination of structural elements in 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol positions it as a valuable asset in drug discovery pipelines.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring its interactions with various biological targets through computational modeling and experimental validation will be crucial. Collaborative efforts between chemists and biologists are likely to yield deeper insights into its pharmacological potential.

In conclusion, 4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 451501-95-4) is a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of chemical biology advances, compounds like this will continue to play a vital role in developing innovative therapeutic solutions.